Cas no 1657-49-4 (Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-)

Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]- structure

1657-49-4 structure

Product name:Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-

CAS No:1657-49-4

MF:C₁₄H₁₁Cl

MW:214.69014

CID:1346040

PubChem ID:12233477

Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]-
- 1-[(Z)-Styryl]-4-chlorobenzene
- 1-chloro-4-(2-phenylethenyl)benzene
- (Z)-4-Chlorostilbene
- (Z)-1-(4-Chlorophenyl)-2-phenylethene
- Trans-1-Chloro-4-styrylbenzene (3)
- BDBM175264
- SCHEMBL14947044
- 1657-49-4
- cis-4-chlorostilbene
- 1-chloro-4-[(Z)-2-phenylethenyl]benzene
- Inchi： InChI=1S/C14H11Cl/c15-14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H/b7-6-
- InChI Key： TTYKTMUIQGPMMH-SREVYHEPSA-N
- SMILES： C1=CC=C(C=C1)C=CC2=CC=C(C=C2)Cl

Computed Properties

Exact Mass: 214.05503
Monoisotopic Mass: 214.0549280g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Benzene, 1-chloro-4-[(1Z)-2-phenylethenyl]- Related Literature

1. Ultrasound promoted C–C bond formation: Heck reaction at ambient conditions in room temperature ionic liquids

Ravindra R. Deshmukh,R. Rajagopal,K. V. Srinivasan reaction at ambient conditions in room temperature ionic liquids. Ravindra R. Deshmukh R. Rajagopal K. V. Srinivasan Chem. Commun. 2001 1544
2. Synthesis of some tetrahydronaphthyl- and flavanyl-coumarins

Roy S. Shadbolt,David R. Woodward,Peter J. Birchwood J. Chem. Soc. Perkin Trans. 1 1976 1190
3. Criteria for the cation radical vs. electrophilic mechanistic distinction: the aminium salt-catalysed Diels–Alder reaction

Wang Yueh,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1995 871
4. The base-catalyzed isomerization of α-cyano-cis-stilbenes

D. J. Kroeger,Ross Stewart J. Chem. Soc. B 1970 217
5. An extremely highly recoverable clay-supported Pd nanoparticle catalyst for solvent-free Heck–Mizoroki reactions

Alejandro V. Martínez,Alejandro Leal-Duaso,José I. García,José A. Mayoral RSC Adv. 2015 5 59983
6. Characterization of cation radical reactions. Aminium salt-catalysed Diels–Alder reactions

Wang Yueh,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1996 1761
7. 499. Studies in pyrolysis. Part XIX. Competition between intra-acyl scission and decarboxylation in the pyrolysis of aryl esters of αβ-unsaturated carboxylic acids

P. E. Reininger,P. D. Ritchie,D. Ferguson J. Chem. Soc. 1963 2688
8. 627. Polarisation in conjugated systems. Part VI. Interaction moments and related topics

K. B. Everard,L. E. Sutton J. Chem. Soc. 1951 2826
9. Electrochemical mechanistic criteria for the diagnosis and elucidation of cation radical mechanisms: the quantitative simulation of aminium salt catalysis by anodes of the same potential

Wang Yueh,Haripada Sarker,Nathan L. Bauld J. Chem. Soc. Perkin Trans. 2 1995 1715
10. Photocatalyst-free visible light promoted E → Z isomerization of alkenes

Jianbin Xu,Na Liu,Haiping Lv,Chixian He,Zining Liu,Xianfu Shen,Feixiang Cheng,Baomin Fan Green Chem. 2020 22 2739